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Compound of Interest

Compound Name: Pregnanediol 3-glucuronide-13C5

Cat. No.: B12421119 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Pregnanediol 3-glucuronide (PdG) is the principal urinary metabolite of progesterone, a critical

steroid hormone in the female menstrual cycle and pregnancy. Its quantification in biological

matrices is a key biomarker for ovulation confirmation and luteal phase assessment.

Pregnanediol 3-glucuronide-13C5 is a stable isotope-labeled internal standard essential for

accurate quantification of endogenous PdG by mass spectrometry-based assays, such as

liquid chromatography-tandem mass spectrometry (LC-MS/MS). The incorporation of five

carbon-13 atoms provides a distinct mass shift, allowing for precise differentiation from the

unlabeled analyte without altering its chemical properties. This guide provides an in-depth

overview of the chemical properties and stability of Pregnanediol 3-glucuronide-13C5.

Chemical and Physical Properties
The fundamental chemical and physical properties of Pregnanediol 3-glucuronide-13C5 are

summarized in the table below. These properties are crucial for its handling, storage, and

application in analytical methods.
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Property Value Source

Chemical Name

(3α,5β,20S)-20-

hydroxypregnan-3-yl-β-D-

glucopyranosiduronic acid-

13C5

---

Synonyms
5β-Pregnane-3α,20α-diol 3-

glucuronide-13C5, PdG-13C5
---

Molecular Formula ¹³C₅C₂₂H₄₄O₈

Molecular Weight

Approximately 501.6 g/mol

(Varies slightly based on exact

13C positions)

[1]

Isotopic Purity ≥99 atom % ¹³C

Chemical Purity ≥95% (CP)

Appearance A solid powder [2]

Solubility
Soluble in ethanol (e.g., 20

mg/mL for the unlabeled form)
[3]

Storage Temperature -20°C [3]

Stability Profile
The stability of Pregnanediol 3-glucuronide-13C5 is a critical factor for its use as a reliable

internal standard. While specific stability studies on the isotopically labeled form are not

extensively published, data from its unlabeled counterpart and other steroid glucuronides

provide a strong basis for its stability profile. Isotopic labeling with ¹³C is not expected to

significantly alter the chemical stability of the molecule.[2]
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Condition Stability Summary Supporting Evidence

Long-Term Storage (Solid)

Stable for at least 4 years

when stored as a solid at

-20°C.

The unlabeled form,

Pregnanediol-3-glucuronide, is

reported to be stable for ≥ 4

years at -20°C.[3]

Long-Term Storage (in

Solution)

When dissolved in a suitable

organic solvent and stored at

-20°C, it is expected to be

stable for extended periods.

General practice for steroid

standards.

Long-Term Storage (in

Biological Matrix)

In sterilized urine, steroid

glucuronides have

demonstrated high stability.

Testosterone and

epitestosterone glucuronides

were stable for 22 months at

4°C and -20°C.[4] Another

study on urinary steroids found

them to be stable for 6 months

at -20°C and -80°C.[5]

Freeze-Thaw Cycles
Stable through repeated

freeze-thaw cycles.

A study on testosterone and

epitestosterone glucuronides

showed stability for up to three

freeze-thaw cycles.[4]

Short-Term Storage (in

Biological Matrix)

At elevated temperatures,

degradation may occur.

Decreases in the concentration

of testosterone and

epitestosterone glucuronides

were observed after 7 days at

37°C due to partial cleavage of

the glucuronide bond.[4]

pH Stability Glucuronide conjugates are

susceptible to hydrolysis under

certain pH conditions. The
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stability of 11-nor-Δ9-THC-9-

carboxylic acid glucuronide

was found to decrease with

increasing pH, with significant

degradation observed at pH

values above 5.[6]

Photostability

While specific photostability

data for PdG is limited, some

studies on other glucuronides

in hair have shown potential

for photodegradation or

changes in concentration upon

exposure to artificial sunlight.

[7] It is advisable to protect

solutions from direct light.

Metabolic Pathway and Diagnostic Relevance
Pregnanediol 3-glucuronide-13C5 does not participate in signaling pathways but serves as

an analytical tool to trace the metabolism of progesterone. The concentration of endogenous

Pregnanediol 3-glucuronide is a direct reflection of progesterone production by the corpus

luteum following ovulation.
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Caption: Progesterone metabolism to urinary Pregnanediol 3-glucuronide.

Experimental Protocols
The following sections detail representative experimental protocols for the quantification of

Pregnanediol 3-glucuronide in urine using Pregnanediol 3-glucuronide-13C5 as an internal

standard, based on established LC-MS/MS methodologies.[8][9][10]

Sample Preparation (Dilute-and-Shoot Method)
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This method is rapid and minimizes sample manipulation.

Thaw Samples: Bring urine samples and internal standard (IS) working solution

(Pregnanediol 3-glucuronide-13C5 in a suitable solvent like methanol or ethanol) to room

temperature.

Prepare Spiked Samples: In a microcentrifuge tube, add a known volume of urine (e.g., 50

µL).

Add Internal Standard: Add a precise volume of the IS working solution to each urine sample

to achieve a final concentration appropriate for the analytical range.

Dilution: Dilute the mixture with a suitable solvent (e.g., methanol or a water/methanol

mixture) to reduce matrix effects. A typical dilution factor is 1:10 or 1:20.

Vortex and Centrifuge: Vortex the tubes for 30 seconds to ensure homogeneity. Centrifuge at

high speed (e.g., 10,000 x g) for 5 minutes to pellet any particulates.

Transfer: Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
The following are typical parameters for a UHPLC-MS/MS system.

5.2.1. Liquid Chromatography Conditions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b12421119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Example Value

Column
C18 reverse-phase column (e.g., 2.1 x 50 mm,

1.7 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in methanol or acetonitrile

Gradient

Start at a low percentage of B, ramp up to a

high percentage to elute the analyte, then return

to initial conditions for re-equilibration. (e.g., 5%

to 95% B over 5 minutes)

Flow Rate 0.3 - 0.5 mL/min

Column Temperature 40°C

Injection Volume 5 - 10 µL

5.2.2. Mass Spectrometry Conditions

Parameter Example Value

Ionization Mode

Electrospray Ionization (ESI), Negative or

Positive mode (Negative mode is common for

glucuronides)

Scan Type Multiple Reaction Monitoring (MRM)

Ion Transitions (MRM)

Pregnanediol 3-glucuronide: Precursor ion (e.g.,

m/z 495.3) → Product ion (e.g., m/z 319.3)

Pregnanediol 3-glucuronide-13C5: Precursor ion

(e.g., m/z 500.3) → Product ion (e.g., m/z 324.3)

Note: Exact m/z values may vary slightly.

Ion Source Temperature 500°C

Ion Spray Voltage -4500 V (for negative mode)

Curtain Gas, Nebulizer Gas, Heater Gas Optimized for the specific instrument.
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Visualization of Experimental Workflow
The following diagrams illustrate the key workflows described.
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Click to download full resolution via product page

Caption: Workflow for "Dilute-and-Shoot" sample preparation and analysis.
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Caption: General workflow for a stability assessment study.

Conclusion
Pregnanediol 3-glucuronide-13C5 is a robust and reliable internal standard for the

quantitative analysis of endogenous Pregnanediol 3-glucuronide. Its chemical properties are

well-defined, and it exhibits excellent stability under recommended storage conditions. By

employing appropriate sample preparation and analytical techniques, researchers can achieve

high accuracy and precision in their measurements, which is fundamental for studies in

reproductive health, endocrinology, and clinical diagnostics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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